1. Home
  2. Product
  3. 9-Octadecene, 1-[3-(octadecyloxy)propoxy]-, (Z)-
9-Octadecene, 1-[3-(octadecyloxy)propoxy]-, (Z)- 9-Octadecene, 1-[3-(octadecyloxy)propoxy]-, (Z)-
Brand Name: Vulcanchem
CAS No.: 17367-39-4
VCID: VC21071996
InChI: InChI=1S/C39H78O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-40-38-35-39-41-37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-39H2,1-2H3/b19-17-
SMILES: CCCCCCCCCCCCCCCCCCOCCCOCCCCCCCCC=CCCCCCCCC
Molecular Formula: C39H78O2
Molecular Weight: 579 g/mol

9-Octadecene, 1-[3-(octadecyloxy)propoxy]-, (Z)-

CAS No.: 17367-39-4

Cat. No.: VC21071996

Molecular Formula: C39H78O2

Molecular Weight: 579 g/mol

* For research use only. Not for human or veterinary use.

9-Octadecene, 1-[3-(octadecyloxy)propoxy]-, (Z)- - 17367-39-4

Specification

CAS No. 17367-39-4
Molecular Formula C39H78O2
Molecular Weight 579 g/mol
IUPAC Name 1-[3-[(Z)-octadec-9-enoxy]propoxy]octadecane
Standard InChI InChI=1S/C39H78O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-40-38-35-39-41-37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-39H2,1-2H3/b19-17-
Standard InChI Key ZYSFCZCADXNZDT-ZPHPHTNESA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCCOCCCOCCCCCCCC/C=C\CCCCCCCC
SMILES CCCCCCCCCCCCCCCCCCOCCCOCCCCCCCCC=CCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCOCCCOCCCCCCCCC=CCCCCCCCC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19